6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C7H9N3O2/c8-7(11)5-4-6-10(9-5)2-1-3-12-6/h4H,1-3H2,(H2,8,11)
• InChI Key: VYMFHYCOVQSQTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)N)OC1
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• CAS No.: 1421500-78-8

Description

6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide is a compound that has been identified as an inhibitor of PDE4 isozymes, particularly with a binding affinity for the PDE4B isoform. It is used in methods for treating central nervous system (CNS), metabolic, autoimmune, and inflammatory diseases or disorders.

Molecular Structure Analysis

The molecular formula of this compound is C7H8N2O3. The exact molecular structure would require more specific information or experimental data which is not available in the search results.

Physical and Chemical Properties Analysis

The compound is solid in form. The molecular weight is 168.15. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized through an efficient and three-step procedure, involving treatment with aqueous formaldehyde and acetic acid, proceeding via intramolecular etherification by dehydration of a 1,5-diol intermediate. This synthesis approach demonstrates the chemical versatility of the compound (Abonía et al., 2010).

Pharmacological Potential

• Derivatives of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine have been identified as inhibitors of phosphodiesterase 4 (PDE-4), particularly the PDE-4B isoform. This suggests potential applications in treating central nervous system, metabolic, autoimmune, and inflammatory diseases (Abdel-Magid, 2017).
• The synthesis of 6,6-dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide derivatives has been explored for PDE-4 inhibition, offering potential treatment options for inflammatory, analgesic, and antimicrobial diseases. The compounds demonstrated promising anti-inflammatory and analgesic properties comparable to reference drugs (Srivastava & Singh, 2020).

Structural and Molecular Studies

• A study on the structural properties of several 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, including variants of the 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine, revealed complex intermolecular hydrogen bonding patterns and conformations. These structural insights are crucial for understanding the compound's reactivity and potential applications in medicinal chemistry (Castillo et al., 2009).

Mechanism of Action

Target of Action

The primary target of 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide is PDE4B . PDE4B is an enzyme known as Phosphodiesterase 4B, which plays a crucial role in inflammatory responses by regulating the levels of cyclic AMP (cAMP), a messenger molecule that transmits the effects of hormones like glucagon and adrenaline .

Mode of Action

This compound acts as an inhibitor of PDE4B . By inhibiting PDE4B, it prevents the breakdown of cAMP, leading to increased levels of cAMP within cells. This increase in cAMP levels can then influence other signaling pathways and cellular processes .

Biochemical Pathways

The inhibition of PDE4B by this compound affects the cAMP-dependent pathway . Elevated cAMP levels can activate protein kinase A (PKA), which then phosphorylates various target proteins, leading to changes in cell function and response .

Result of Action

The molecular and cellular effects of this compound’s action are related to its inhibition of PDE4B and the subsequent increase in cAMP levels . This can lead to a variety of effects, depending on the specific cell type and the proteins that are phosphorylated as a result of PKA activation .

Safety and Hazards

The safety data sheet for this compound indicates several hazard statements including H302, H315, H319, H335, and several precautionary statements including P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501. For detailed safety and hazard information, it is recommended to refer to the specific safety data sheet.